N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide

• IUPAC Name: N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide
• InChI: InChI=1S/C15H17F3N2O/c1-20(11-6-9-2-3-10(7-11)19-9)15(21)8-4-12(16)14(18)13(17)5-8/h4-5,9-11,19H,2-3,6-7H2,1H3
• InChI Key: BNRXUGVCAFOWIV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC2CCC(C1)N2)C(=O)C3=CC(=C(C(=C3)F)F)F
• Molecular Formula: C15H17F3N2O
• Molecular Weight: 298.30 g/mol

Description

N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide, also known as AT-1001, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide is complex and involves multiple pathways. One of the primary mechanisms of action is the inhibition of a family of enzymes known as serine proteases. These enzymes play a critical role in a variety of physiological processes, including blood coagulation and inflammation. By inhibiting these enzymes, this compound has been shown to have potent anti-inflammatory effects.
Biochemical and Physiological Effects
In addition to its anti-inflammatory effects, this compound has been shown to have a variety of other biochemical and physiological effects. These include the modulation of ion channels and receptors, the inhibition of angiogenesis, and the promotion of apoptosis in cancer cells. These effects make this compound a promising candidate for the treatment of a variety of diseases, including cancer, autoimmune disorders, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide for lab experiments is its well-characterized structure and mechanism of action. This makes it an ideal candidate for studying the effects of small molecule drugs on various biochemical and physiological pathways. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide. One promising area of research is the development of novel drug candidates based on the structure of this compound. Another potential future direction is the investigation of the effects of this compound on various disease pathways, including cancer and autoimmune disorders. Additionally, further research is needed to fully understand the mechanisms of action of this compound and to identify potential limitations and drawbacks of this compound.

Synthesis Methods

The synthesis of N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide involves a multi-step process that begins with the reaction of 3,4,5-trifluorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-methylpiperazine to form the amide, which is subsequently cyclized to form the bicyclic ring system. The final product is obtained through a series of purification steps, including crystallization and chromatography.

Scientific Research Applications

N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide has been studied extensively for its potential applications in a variety of scientific research fields. One of the most promising areas of research has been in the field of drug discovery, where this compound has been shown to have potent inhibitory effects on a variety of enzymes and receptors. This has led to the development of several novel drug candidates based on the structure of this compound.